Cas no 647858-17-1 (Quinolinium, 4-amino-1-(2-methoxy-2-oxoethyl)-2-methyl-, bromide)

Quinolinium, 4-amino-1-(2-methoxy-2-oxoethyl)-2-methyl-, bromide structure
647858-17-1 structure
Product Name:Quinolinium, 4-amino-1-(2-methoxy-2-oxoethyl)-2-methyl-, bromide
CAS No:647858-17-1
MF:C13H15BrN2O2
MW:311.174402475357
CID:415852
PubChem ID:11278349
Update Time:2025-04-19

Quinolinium, 4-amino-1-(2-methoxy-2-oxoethyl)-2-methyl-, bromide Chemical and Physical Properties

Names and Identifiers

    • Quinolinium, 4-amino-1-(2-methoxy-2-oxoethyl)-2-methyl-, bromide
    • methyl 2-(4-amino-2-methylquinolin-1-ium-1-yl)acetate,bromide
    • 647858-17-1
    • DTXSID00461031
    • Inchi: 1S/C13H14N2O2.BrH/c1-9-7-11(14)10-5-3-4-6-12(10)15(9)8-13(16)17-2;/h3-7,14H,8H2,1-2H3;1H
    • InChI Key: FJHWCDMMDHBYRQ-UHFFFAOYSA-N
    • SMILES: [Br-].O(C)C(C[N+]1C(C)=CC(=C2C=CC=CC=12)N)=O

Computed Properties

  • Exact Mass: 294.9143
  • Monoisotopic Mass: 310.03169g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 283
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.2Ų

Experimental Properties

  • PSA: 52.48
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